Cas no 899728-61-1 (ethyl 4-(2-chlorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-(2-chlorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 899728-61-1
• MF: C₂₀H₁₇ClN₂O₆S
• MW: 448.876783132553
• CID: 5486715
• Update Time: 2025-06-13

ethyl 4-(2-chlorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylic acid, 4-[[(2-chlorophenyl)sulfonyl]oxy]-1,6-dihydro-1-(4-methylphenyl)-6-oxo-, ethyl ester
• ethyl 4-(2-chlorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C20H17ClN2O6S/c1-3-28-20(25)19-16(29-30(26,27)17-7-5-4-6-15(17)21)12-18(24)23(22-19)14-10-8-13(2)9-11-14/h4-12H,3H2,1-2H3
• InChI Key： ROBCXQKKNBYGEM-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(C)C=C2)C(=O)C=C1OS(C1=CC=CC=C1Cl)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on ethyl 4-(2-chlorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Comprehensive Analysis of Ethyl 4-(2-chlorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 899728-61-1)

The compound ethyl 4-(2-chlorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 899728-61-1) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a pyridazine core, a 2-chlorobenzenesulfonyl moiety, and an ethyl carboxylate group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its unique reactivity and potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

In recent years, the demand for heterocyclic compounds like ethyl 4-(2-chlorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate has surged, driven by advancements in medicinal chemistry and the need for novel therapeutic agents. This compound's sulfonyloxy and carboxylate functionalities are particularly noteworthy, as they are often associated with enhanced bioavailability and metabolic stability—key factors in modern drug design. Additionally, its chlorobenzene component contributes to its lipophilicity, which can influence membrane permeability and target binding affinity.

From a synthetic perspective, CAS No. 899728-61-1 serves as a valuable building block for constructing more complex molecules. Its pyridazine scaffold is a privileged structure in medicinal chemistry, frequently found in compounds with antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 4-methylphenyl group further enhances its potential as a precursor for designing selective kinase inhibitors, a hot topic in oncology research. Given the growing interest in personalized medicine, this compound's modularity aligns well with the trend toward tailored therapeutics.

Another area where ethyl 4-(2-chlorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate shows promise is in agrochemical applications. Its structural features, such as the chlorobenzenesulfonyl group, are common in herbicides and fungicides, suggesting potential utility in crop protection. With the global focus on sustainable agriculture and reduced environmental impact, researchers are exploring this compound's derivatives for their efficacy and safety profiles. This aligns with the broader industry shift toward greener chemistry and biodegradable solutions.

The compound's physicochemical properties, including its solubility, stability, and reactivity, are critical for its practical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 899728-61-1 and ensuring its purity. These methods are frequently searched by chemists and quality control professionals, reflecting the importance of robust analytical protocols in chemical research. Furthermore, the compound's compatibility with various reaction conditions makes it a flexible tool for synthetic chemists working on structure-activity relationship (SAR) studies.

In the context of intellectual property and commercialization, ethyl 4-(2-chlorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate represents a valuable asset for pharmaceutical and agrochemical companies. Patents involving similar pyridazine derivatives have seen a steady increase, highlighting the competitive landscape. Companies are investing in scalable synthesis routes to meet the demand for high-purity batches, a topic frequently discussed in process chemistry forums and industry conferences.

Looking ahead, the compound's potential extends to emerging fields such as bioconjugation and prodrug development. Its reactive sites offer opportunities for covalent modification, enabling the creation of targeted drug delivery systems. This is particularly relevant given the rising interest in antibody-drug conjugates (ADCs) and other advanced therapeutics. As such, CAS No. 899728-61-1 is poised to play a role in the next generation of precision medicine.

In summary, ethyl 4-(2-chlorobenzenesulfonyl)oxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a multifaceted compound with broad applicability in drug discovery, agrochemicals, and beyond. Its unique structural attributes and reactivity profile make it a subject of ongoing research, with potential breakthroughs on the horizon. For scientists and industry professionals, understanding this compound's properties and applications is essential for leveraging its full potential in innovative solutions.